![molecular formula C22H35N3O3S B5579939 1-[(4-methylbenzyl)sulfonyl]-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide](/img/structure/B5579939.png)
1-[(4-methylbenzyl)sulfonyl]-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide
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Description
1-[(4-methylbenzyl)sulfonyl]-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C22H35N3O3S and its molecular weight is 421.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 421.23991316 g/mol and the complexity rating of the compound is 612. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques
Research on compounds structurally related to "1-[(4-methylbenzyl)sulfonyl]-N-[2-methyl-3-(1-pyrrolidinyl)propyl]-4-piperidinecarboxamide" has led to advancements in synthesis techniques. For example, the solid-phase synthesis technique has been employed for the efficient synthesis of N-p-Methylbenzyl benzamide, showcasing the utility of solid-phase methods in synthesizing complex molecules with potential for varied scientific applications (Luo & Huang, 2004).
Material Science Applications
In material science, novel soluble fluorinated polyamides containing pyridine and sulfone moieties have been synthesized, demonstrating properties like high thermal stability and low dielectric constants. These materials have potential applications in electronics and as advanced coatings, highlighting the relevance of sulfone and pyridine derivatives in developing new materials (Liu et al., 2013).
Pharmacological Research
Although direct pharmacological applications are excluded from this summary, it's worth noting that the structural motifs present in "this compound" are commonly investigated in medicinal chemistry for their potential biological activities, underscoring the importance of such compounds in drug discovery efforts.
Advanced Chemical Properties and Reactions
The study of hydrogen bonding in proton-transfer compounds has provided insights into the structural and chemical properties of compounds containing pyrrolidine and related nitrogen-based rings. This research enhances our understanding of the chemical behavior of such compounds, which could be useful in designing catalysts and in other applications requiring specific molecular interactions (Smith, Wermuth, & Sagatys, 2011).
Properties
IUPAC Name |
1-[(4-methylphenyl)methylsulfonyl]-N-(2-methyl-3-pyrrolidin-1-ylpropyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H35N3O3S/c1-18-5-7-20(8-6-18)17-29(27,28)25-13-9-21(10-14-25)22(26)23-15-19(2)16-24-11-3-4-12-24/h5-8,19,21H,3-4,9-17H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHQSREPCUZPZQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CS(=O)(=O)N2CCC(CC2)C(=O)NCC(C)CN3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H35N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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